Cas no 885-11-0 (4-Nitrosoantipyrine)

• Product Name: 4-Nitrosoantipyrine
• CAS No: 885-11-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 725597
• PubChem ID: 13443
• Update Time: 2024-10-26

4-Nitrosoantipyrine Chemical and Physical Properties

Names and Identifiers

• Nitrosoantipyrine
• 1,5-dimethyl-4-nitroso-2-phenylpyrazol-3-one
• 2,3-dimethyl-4-nitroso-1-phenyl-3-pyrazolin-5-one
• 1,2-dihydro-2,3-dimethyl-4-nitroso-1-phenylpyrazol-5-one
• 1,5-dimethyl-4-nitroso-2-phenyl-1,2-dihydro-pyrazol-3-one
• 1,5-dimethyl-4-nitroso-2-phenyl-1H-pyrazol-3(2H)-one
• 2,3-dimethyl-4-nitroso-1-phenylpyrazol-5-one
• 4-Nitrosoantipyrin
• 4-Nitrosoantipyrine
• 4-nitrosophenazone
• ANTIPYRINE,4-NITROSO
• EINECS 212-941-6
• 1,2-Dihydro-1,5-dimethyl-4-nitroso-2-phenyl-3H-pyrazol-3-one
• 1,2-Dihydro-1,5-dimethyl-4-nitroso-2-phenyl-3H-pyrazole-3-one
• 1,5-dimethyl-4-nitroso-2-phenyl-pyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-1,5-dimethyl-4-nitroso-2-phenyl-
• NSC 163932
• NSC163932
• BRN 0201816
• NSC-163932
• starbld0027741
• 3H-Pyrazol-3-one, 1,2-dihydro-1, 5-dimethyl-4-nitroso-2-phenyl-
• Nitrosoantipyrin
• UNII-6E87K64L4I
• 6E87K64L4I
• DTXSID80237079
• 885-11-0
• DTXCID30159570
• 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-nitroso-2-phenyl-
• 1,5-dimethyl-4-nitroso-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 4-24-00-00104 (Beilstein Handbook Reference)
• NSC75060
• NSC-75060
• ANTIPYRINE, 4-NITROSO-
• NS00039273
• 3H-Pyrazol-3-one, 1,2-dihydro-1,5-dimethyl-4-nitroso-2-phenyl-(9CI)
• 1,5-Dimethyl-4-nitroso-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• AKOS003623606
• 2,3-DIMETHYL-4-NITROSO-1-PHENYL-5-PYRAZOLONE
• SCHEMBL3856402
• 1-PHENYL-2,3-DIMETHYL-4-NITROSO-5-PYRAZOLONE
• 3H-Pyrazol-3-one,2-dihydro-1,5-dimethyl-4-nitroso-2-phenyl-
• Q27264674
• CCRIS 2908

• Inchi： 1S/C11H11N3O2/c1-8-10(12-16)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： IEODZSWSXNQPQL-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(N=O)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Melting Point: >168°C (dec.)
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• PSA: 56.36000
• LogP: 1.88230

4-Nitrosoantipyrine Security Information

• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere